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Compound of Interest

Compound Name: 1-tert-Butyl-4-chlorocyclohexane

Cat. No.: B3054821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,

and use of 1-tert-Butyl-4-chlorocyclohexane in a laboratory setting. The information is

compiled to ensure the safety of laboratory personnel and the integrity of research outcomes.

Chemical and Physical Properties
1-tert-Butyl-4-chlorocyclohexane is a substituted cyclohexane derivative. Its physical and

chemical properties are crucial for its proper handling and use in experimental procedures.

Property Value Source

Molecular Formula C₁₀H₁₉Cl [1]

Molecular Weight 174.71 g/mol [1]

Appearance Colorless liquid or solid -

Boiling Point 216.2 °C at 760 mmHg

Flash Point 79.1 °C

Density 0.92 g/cm³

Vapor Pressure 0.208 mmHg at 25°C

LogP 4.3 [1]
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Safety and Hazard Information
1-tert-Butyl-4-chlorocyclohexane is classified with the following hazards according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS):

Hazard Class Hazard Statement GHS Pictogram

Skin Corrosion/Irritation H315: Causes skin irritation Warning

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation
Warning

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation
Warning

Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340,

P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.[1]

It is imperative to handle this chemical with appropriate personal protective equipment (PPE)

and in a well-ventilated area, preferably a chemical fume hood.

Handling and Storage Protocols
Proper handling and storage are essential to prevent accidents and maintain the quality of the

chemical.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 1-tert-Butyl-4-chlorocyclohexane to

determine the necessary PPE. The following are minimum requirements:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: A lab coat should be worn at all times.

Respiratory Protection: If working outside a fume hood or with the potential for aerosol

generation, a respirator with an organic vapor cartridge is recommended.
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Personal Protective Equipment (PPE) Protocol

Assess Risks

Wear Safety Goggles/
Face Shield

Wear Chemical-Resistant
Gloves Wear Lab Coat Use Respirator (if needed)

Proceed with Handling

Click to download full resolution via product page

PPE protocol for handling 1-tert-Butyl-4-chlorocyclohexane.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

reactive metals.

Store in a designated chemical storage cabinet, segregated from other chemical classes.

Chemical Storage Protocol

Receive Chemical Inspect Container
for Damage Verify Label Store in Cool, Dry,

Well-Ventilated Area
Segregate from
Incompatibles

Place in Designated
Chemical Cabinet Log in Inventory

Click to download full resolution via product page

Protocol for the proper storage of 1-tert-Butyl-4-chlorocyclohexane.
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Experimental Protocols
1-tert-Butyl-4-chlorocyclohexane is a useful starting material in organic synthesis,

particularly in reactions involving nucleophilic substitution or the formation of Grignard

reagents.

Example Protocol: Grignard Reagent Formation and
Reaction
This protocol outlines the formation of a Grignard reagent from 1-tert-Butyl-4-
chlorocyclohexane and its subsequent reaction with a carbonyl compound. This reaction must

be performed under anhydrous conditions.

Materials:

1-tert-Butyl-4-chlorocyclohexane

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Iodine crystal (as an initiator)

An appropriate carbonyl compound (e.g., benzaldehyde)

Round-bottom flask, reflux condenser, dropping funnel (all oven-dried)

Magnetic stirrer and stir bar

Nitrogen or Argon gas supply for inert atmosphere

Procedure:

Apparatus Setup: Assemble the oven-dried glassware (round-bottom flask, reflux condenser,

and dropping funnel) and flame-dry under a stream of inert gas to ensure all moisture is

removed.

Initiation: Place magnesium turnings in the reaction flask. Add a small crystal of iodine.
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Grignard Formation: Add a small amount of a solution of 1-tert-Butyl-4-chlorocyclohexane
in anhydrous ether/THF to the magnesium. Gentle heating may be required to initiate the

reaction, which is indicated by the disappearance of the iodine color and the formation of a

cloudy solution.

Addition: Once the reaction has started, add the remaining solution of 1-tert-Butyl-4-
chlorocyclohexane dropwise from the dropping funnel at a rate that maintains a gentle

reflux.

Reaction with Carbonyl: After the formation of the Grignard reagent is complete (most of the

magnesium has reacted), cool the flask in an ice bath. Add a solution of the carbonyl

compound in anhydrous ether/THF dropwise from the dropping funnel.

Quenching: After the addition is complete, stir the reaction mixture at room temperature for a

specified time. Then, carefully quench the reaction by the slow addition of a saturated

aqueous solution of ammonium chloride.

Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract

the aqueous layer with ether/THF. Combine the organic layers, wash with brine, dry over

anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification: Purify the crude product by an appropriate method, such as column

chromatography or recrystallization.
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Grignard Reaction Workflow

Start: Anhydrous Conditions

Assemble and Flame-Dry
Glassware

Add Mg and I₂

Add 1-tert-Butyl-4-chlorocyclohexane
(dropwise)

React with Carbonyl
Compound

Quench with aq. NH₄Cl

Extraction and Washing

Purify Product

End: Characterize Product

Click to download full resolution via product page

Experimental workflow for a Grignard reaction.
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Spill and Waste Disposal
Spill Response

Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal.

Large Spills: Evacuate the area and contact the appropriate emergency response team.

Waste Disposal
1-tert-Butyl-4-chlorocyclohexane is a halogenated organic compound and must be disposed

of as hazardous waste.

Collect all waste containing this chemical in a designated, labeled, and sealed container.

Do not mix with non-halogenated organic waste.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.
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Waste Disposal Logical Flow

Waste Generated

Is it a Halogenated
Organic Compound?

Collect in Designated
Halogenated Waste

Container

Yes

Collect in Non-Halogenated
Waste Container

No

Label Container with
Contents and Hazards

Seal Container

Arrange for Hazardous
Waste Pickup
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Logical flow for the disposal of laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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